4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine

• IUPAC Name: 4-(5-benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)pyridine
• InChI: InChI=1S/C16H16N4S/c1-2-20-15(14-8-10-17-11-9-14)18-19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
• InChI Key: WWOIKNZOVDZDAT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2)C3=CC=NC=C3
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol
• CAS RN: 440638-20-0

Description

The compound "4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine" is a part of a broader class of heterocyclic compounds known for varied applications in chemistry and material science. The structure typically involves a triazole ring, known for its utility in pharmacological activities, linked to a pyridine moiety, enhancing its chemical versatility.

Synthesis Analysis

The synthesis of similar triazolylpyridine compounds typically involves hydrothermal methods or room-temperature reactions. For instance, the hydrothermal syntheses have been used to create coordination polymers with diverse architectures, indicating the flexible synthesis routes available for such compounds (Du et al., 2016). Meanwhile, reactions of thiosemicarbazide derivatives with various reactants have led to a range of substituted phenyl-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine derivatives, showing the adaptability in synthesizing related structures (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using X-ray diffraction and DFT studies, confirming their complex geometries and bonding arrangements. For instance, studies have highlighted the unique bonding arrangements and structural motifs of derivatives, helping in understanding the foundational layouts of such compounds (Tawfiq et al., 2014).

Chemical Reactions and Properties

The chemical behavior of triazolylpyridines includes engaging in various organic reactions, such as oxidative N-N bond formation and interactions with electrophilic reagents, demonstrating the reactive nature and chemical diversity of these compounds (Zheng et al., 2014).

Physical Properties Analysis

The physical properties of such compounds have been characterized by different methods. The study of crystalline structures and packing efficiencies provides insights into their stability and intermolecular interactions, which are crucial for understanding their physical characteristics (Zareef et al., 2008).

Chemical Properties Analysis

These compounds exhibit diverse chemical properties, as shown by their functional group reactions and interaction with various reagents. Their reactivity can lead to the formation of novel complexes and materials, indicating a wide range of chemical functionalities (Mu et al., 2015).